Cas no 4892-31-3 (5-tert-butyl-m-cresol)

5-tert-butyl-m-cresol structure
5-tert-butyl-m-cresol structure
Product Name:5-tert-butyl-m-cresol
CAS No:4892-31-3
MF:C11H16O
MW:164.244143486023
CID:844792
PubChem ID:78604
Update Time:2025-09-22

5-tert-butyl-m-cresol Chemical and Physical Properties

Names and Identifiers

    • 5-tert-butyl-m-cresol
    • 3-methyl-5-tert-butyl-phenol
    • 3-tert-butyl-5-methylphenol
    • Inchi: 1S/C11H16O/c1-8-5-9(11(2,3)4)7-10(12)6-8/h5-7,12H,1-4H3
    • InChI Key: JOISCPZYGOECQA-UHFFFAOYSA-N
    • SMILES: OC1C=C(C)C=C(C=1)C(C)(C)C

Computed Properties

  • Exact Mass: 164.120115130g/mol
  • Monoisotopic Mass: 164.120115130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 146
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 20.2Ų

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